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Compound of Interest

Compound Name: 3-Quinolin-8-ylacrylic acid

CAS No.: 754190-58-4

Cat. No.: B2892785

Get Quote

Executive Summary & Chemical Profile
3-Quinolin-8-ylacrylic acid is a functionalized organic intermediate often utilized in medicinal

chemistry for ligand synthesis and metalloprotease inhibition studies. Unlike simple mineral

acids, its disposal is complicated by its quinoline core, a nitrogen-heterocycle associated with

aquatic toxicity and potential genotoxicity.

Critical Directive: Do NOT treat this compound merely as a corrosive acid. While it possesses

an acidic moiety, the primary disposal hazard is the toxic organic framework. Neutralization for

drain disposal is strictly prohibited.
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Parameter Detail

Chemical Name (E)-3-(Quinolin-8-yl)acrylic acid

CAS Number 754190-58-4

Molecular Formula C₁₂H₉NO₂

Physical State Solid (typically off-white to yellow powder)

Solubility
Soluble in DMSO, Methanol; Poorly soluble in

water

Acidity (pKa) ~4.5 (Carboxylic acid), ~4.9 (Quinolinium ion)

Hazard Assessment (The "Why" Behind the
Protocol)
To ensure safety, we must understand the dual-nature hazard of this molecule.

The Acrylic Acid Moiety (Corrosivity/Reactivity): The carboxylic acid tail acts as a skin and

eye irritant (H315, H319). In solution, it can lower pH to corrosive levels.

The Quinoline Core (Systemic Toxicity): The quinoline ring is the critical driver for disposal

logic. Quinolines are classified by the EPA as likely human carcinogens and are harmful to

aquatic life.

Operational Impact: You cannot degrade the quinoline ring via simple benchtop

neutralization. Therefore, all waste must be incinerated.

GHS Classification:

Warning

H302: Harmful if swallowed.[1][2][3]

H315/H319: Causes skin and serious eye irritation.[2]

H335: May cause respiratory irritation.[1][2][4]
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Personal Protective Equipment (PPE) Matrix
Standard latex gloves are insufficient for handling quinoline derivatives in organic solvents due

to rapid permeation.

PPE Category Specification Rationale

Hand Protection

Nitrile (Minimum 5 mil

thickness). Double-gloving

recommended if dissolved in

DMSO or DMF.

Nitrile offers superior

resistance to organic acids and

nitrogen heterocycles

compared to latex.

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1).

Powder is fine and easily

airborne; safety glasses with

side shields are insufficient for

powder handling.

Respiratory
N95 (minimum) or Fume Hood

(Preferred).

Prevents inhalation of dust

(H335 hazard).

Body
Lab coat (buttoned), long

pants, closed-toe shoes.

Prevents dermal absorption of

particulates.

Disposal Workflows
A. Solid Waste (Pure Compound or Spilled Powder)
Protocol: "Lab Pack" Segregation.

Containment: Transfer the solid into a clear, wide-mouth glass jar or high-density

polyethylene (HDPE) container.

Labeling: Affix a hazardous waste label.

Constituents: "3-Quinolin-8-ylacrylic acid (Solid)"

Hazard Checkboxes: Toxic, Irritant.[1]

Segregation: Place the container in the Solid Organic Waste stream.
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Note: Do not mix with strong oxidizers (e.g., permanganates, nitrates) in the same

secondary container to prevent exothermic oxidation of the acrylic double bond.

B. Liquid Waste (Mother Liquors/Reaction Mixtures)
Protocol: Segregated Organic Stream.

Characterization: Determine the solvent system.

If Halogenated (DCM, Chloroform): Dispose in Halogenated Waste.

If Non-Halogenated (Methanol, DMSO, Ethyl Acetate): Dispose in Non-Halogenated

Waste.

pH Check: If the solution is highly acidic (pH < 2), do not add directly to a general solvent

drum, as this may cause dangerous off-gassing or polymerization of other waste

constituents.

Action: Collect in a separate satellite container labeled "Acidic Organic Waste - Quinoline

Derivative."

Prohibition: Never pour down the sink. The quinoline ring resists wastewater treatment

biodegradation.

C. Contaminated Glassware
Protocol: Triple Rinse.

Rinse glassware with a suitable solvent (Acetone or Methanol) three times.

Collect all rinsates into the Liquid Organic Waste container.

Once rinsed, glassware can be washed normally or disposed of in glass trash if broken.

Visualized Decision Workflows
Diagram 1: Disposal Decision Tree
This logic gate ensures the material ends up in the correct incineration stream.
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Waste Generation:
3-Quinolin-8-ylacrylic acid
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Halogenated Waste Drum
(Do NOT mix with oxidizers) Non-Halogenated Waste Drum
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Caption: Logical flow for segregating 3-Quinolin-8-ylacrylic acid waste based on physical

state and solvent carrier.

Diagram 2: Spill Response Protocol
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Immediate actions to take in the event of a benchtop spill.

Spill Detected Assess Volume & State

Dry Powder Spill

Liquid/Solution Spill

Gently Scoop/Sweep
Avoid Dust Generation

Cover with Absorbent pads
or Vermiculite

Double Bag Waste
Label as Hazardous

Wipe area with
Soap & Water

Click to download full resolution via product page

Caption: Step-by-step spill management to prevent aerosolization and dermal exposure.

Emergency Procedures
Eye Contact: Immediately flush with water for 15 minutes.[3] Lift eyelids.[3] Seek medical

attention (H319).

Skin Contact: Wash with soap and water.[3][4] Do not use ethanol/solvents on skin, as this

may increase absorption of the quinoline ring.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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